Bromochlorofluoroiodomethane

Catalog No.
S15343153
CAS No.
753-65-1
M.F
CBrClFI
M. Wt
273.27 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Bromochlorofluoroiodomethane

CAS Number

753-65-1

Product Name

Bromochlorofluoroiodomethane

IUPAC Name

bromo-chloro-fluoro-iodomethane

Molecular Formula

CBrClFI

Molecular Weight

273.27 g/mol

InChI

InChI=1S/CBrClFI/c2-1(3,4)5

InChI Key

XEGUVFFZWHRVAV-UHFFFAOYSA-N

Canonical SMILES

C(F)(Cl)(Br)I
Typical of haloalkanes. Although specific reactions for this hypothetical compound have not been extensively documented due to its lack of synthesis, we can infer potential reactions based on similar compounds:

  • Nucleophilic Substitution Reactions: The halogen atoms can be replaced by nucleophiles under suitable conditions. For instance, sodium hydroxide or potassium hydroxide can facilitate these reactions .
  • Elimination Reactions: The compound may undergo elimination reactions to form alkenes or alkynes when treated with strong bases.
  • Oxidation and Reduction: Bromochlorofluoroiodomethane could potentially be oxidized or reduced using strong oxidizing agents like potassium permanganate or reducing agents such as lithium aluminum hydride .

While direct biological activity data for bromochlorofluoroiodomethane is limited due to its hypothetical nature, compounds with similar structures often exhibit varying degrees of biological activity. For example, halogenated compounds can show antimicrobial properties or act as solvents in biological systems. The presence of multiple halogens may influence the compound's interaction with biological molecules, although specific studies on bromochlorofluoroiodomethane are lacking.

Currently, there are no known synthesis methods for bromochlorofluoroiodomethane. Theoretical discussions suggest that synthesizing such a compound would involve complex halogenation processes, potentially requiring advanced techniques in organic chemistry. Research has focused on simpler derivatives like bromochlorofluoromethane, which can be synthesized through halogen exchange reactions .

Several compounds share structural similarities with bromochlorofluoroiodomethane. Here are some notable examples:

Compound NameChemical FormulaDescription
BromochlorofluoromethaneCHBrClFA stable chiral compound used in fundamental research on chirality.
BromochlorodifluoromethaneCBrClF2Used in fire extinguishers; contains two fluorine atoms instead of one.
BromofluoromethaneCHBrF2Another derivative that is synthesized through different methods.

Uniqueness

Bromochlorofluoroiodomethane is unique due to its theoretical status as a fully substituted haloalkane with four different halogens. Its potential utility in research settings highlights its significance in the study of chirality and molecular interactions compared to other similar compounds that may not possess the same level of complexity or theoretical interest .

XLogP3

2.7

Hydrogen Bond Acceptor Count

1

Exact Mass

271.79007 g/mol

Monoisotopic Mass

271.79007 g/mol

Heavy Atom Count

5

Wikipedia

Bromochlorofluoroiodomethane

Dates

Modify: 2024-08-11

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